Cas no 2138557-19-2 (4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole)

• Product Name: 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole
• CAS No: 2138557-19-2
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 5897562
• PubChem ID: 165491316
• Update Time: 2025-10-13

4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157403
• 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole
• 2138557-19-2

• Inchi： 1S/C11H18ClN3/c1-11(2)5-4-8(12)6-9(11)10-7-13-15(3)14-10/h7-9H,4-6H2,1-3H3
• InChI Key： JPTQBNUQHKWNRK-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)(C)C(C2C=NN(C)N=2)C1

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole

Introduction to 4-(5-Chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole (CAS No. 2138557-19-2)

4-(5-Chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole (CAS No. 2138557-19-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a 5-chloro-2,2-dimethylcyclohexyl group and a 2-methyl substituent on the triazole ring, make it a promising candidate for various pharmacological studies.

The triazole moiety in 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole is a key functional group that contributes to its biological activity. Triazoles are widely used in the development of antifungal agents, antiviral drugs, and other therapeutic compounds due to their ability to form stable complexes with metal ions and their capacity to interact with biological targets. The presence of the 5-chloro-2,2-dimethylcyclohexyl group adds further complexity and specificity to the molecule, potentially enhancing its binding affinity and selectivity for specific receptors or enzymes.

Recent studies have explored the potential of 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole in various therapeutic areas. One notable area of research is its antifungal activity. Fungal infections are a significant global health concern, particularly in immunocompromised patients. The unique structure of this compound has shown promise in inhibiting the growth of several pathogenic fungi, including Candida species and Aspergillus species. This makes it a valuable candidate for the development of new antifungal agents.

In addition to its antifungal properties, 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole has also been investigated for its potential as an antiviral agent. Viral infections pose a continuous threat to public health, and the development of new antiviral drugs is crucial. Studies have demonstrated that this compound exhibits inhibitory activity against several viruses, including influenza virus and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral replication processes or modulation of host cell signaling pathways.

The pharmacokinetic properties of 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole have also been evaluated. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It shows good oral bioavailability and stability in biological systems, which are essential attributes for a potential drug candidate. These properties make it suitable for further preclinical and clinical evaluation.

Toxicity studies on 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole have indicated that it has a low toxicity profile at therapeutic concentrations. This is an important consideration for drug development as it ensures that the compound can be safely administered to patients without causing significant adverse effects. However, further extensive toxicity studies are necessary to fully understand its safety profile.

The synthetic route for the preparation of 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole has been optimized to ensure high yield and purity. The synthesis involves several well-established chemical reactions, including cycloaddition reactions and functional group transformations. The availability of efficient synthetic methods facilitates large-scale production and commercialization efforts.

In conclusion, 4-(5-chloro-2,2-dimethylcyclohexyl)-2-methyl-2H-1,2,3-triazole (CAS No. 2138557-19-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of antifungal and antiviral drug discovery. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.